Cas no 1006457-74-4 (5-((3-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid)

5-((3-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene core functionalized with a carboxylic acid group and a 3-nitro-1H-pyrazole moiety. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and materials science. The nitro group enhances electrophilic properties, facilitating further derivatization, while the carboxylic acid provides a handle for conjugation or salt formation. Its rigid aromatic framework contributes to stability, and the presence of multiple functional groups allows for diverse synthetic applications, including the development of bioactive molecules or coordination complexes. The compound is particularly useful in designing targeted inhibitors or ligands due to its modular architecture.

5-((3-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid structure

1006457-74-4 structure

Product Name:5-((3-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid

CAS No:1006457-74-4

MF:C₉H₇N₃O₄S

MW:253.234580278397

MDL:MFCD06804697

CID:3056872

PubChem ID:19620507

Update Time:2025-10-28

5-((3-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-((3-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
- 5-(3-Nitro-pyrazol-1-ylmethyl)-thiophene-2-carboxylic acid
- 5-[(3-Nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid
- AKOS000309614
- GQB45774
- STK349552
- 5-((3-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
- MFCD06804697
- CCG-336198
- BBL039922
- AKOS015922669
- 5-[(3-nitropyrazol-1-yl)methyl]thiophene-2-carboxylic acid
- EN300-92508
- CS-0268571
- 1006457-74-4
- C9H7N3O4S
- MDL： MFCD06804697
- Inchi： 1S/C9H7N3O4S/c13-9(14)7-2-1-6(17-7)5-11-4-3-8(10-11)12(15)16/h1-4H,5H2,(H,13,14)
- InChI Key： YMBYQKLENUMWGB-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1CN1C=CC([N+](=O)[O-])=N1

Computed Properties

Exact Mass: 253.01572689Da
Monoisotopic Mass: 253.01572689Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 129Å²

5-((3-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid Pricemore >>

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Matrix Scientific	204121-1g	5-[(3-Nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006457-74-4		1g	$749.00	2023-09-05
Enamine	EN300-92508-0.05g	5-[(3-nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006457-74-4		0.05g	$132.0	2023-02-11
Enamine	EN300-92508-0.1g	5-[(3-nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006457-74-4		0.1g	$196.0	2023-02-11
Enamine	EN300-92508-0.25g	5-[(3-nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006457-74-4		0.25g	$280.0	2023-02-11
Enamine	EN300-92508-0.5g	5-[(3-nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006457-74-4		0.5g	$441.0	2023-02-11
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Enamine	EN300-92508-2.5g	5-[(3-nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006457-74-4		2.5g	$834.0	2023-02-11
Enamine	EN300-92508-5.0g	5-[(3-nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006457-74-4		5.0g	$1279.0	2023-02-11
Enamine	EN300-92508-10.0g	5-[(3-nitro-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006457-74-4		10.0g	$2169.0	2023-02-11
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